Cas no 7065-89-6 (N-ethyl-5-(morpholin-4-ylsulfonyl)-N-phenylpyridin-2-amine)
7065-89-6 structure
Product Name:N-ethyl-5-(morpholin-4-ylsulfonyl)-N-phenylpyridin-2-amine
CAS No:7065-89-6
MF:C17H21N3O3S
MW:347.43194270134
CID:1745201
PubChem ID:5268019
Update Time:2025-04-21
N-ethyl-5-(morpholin-4-ylsulfonyl)-N-phenylpyridin-2-amine Chemical and Physical Properties
Names and Identifiers
-
- N-ethyl-5-(morpholin-4-ylsulfonyl)-N-phenylpyridin-2-amine
- 2-pyridinamine, N-ethyl-5-(4-morpholinylsulfonyl)-N-phenyl-
- N-ethyl-5-morpholin-4-ylsulfonyl-N-phenylpyridin-2-amine
- 7065-89-6
- DTXSID90414637
- AKOS002781686
- N-Ethyl-5-(morpholine-4-sulfonyl)-N-phenylpyridin-2-amine
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- Inchi: 1S/C17H21N3O3S/c1-2-20(15-6-4-3-5-7-15)17-9-8-16(14-18-17)24(21,22)19-10-12-23-13-11-19/h3-9,14H,2,10-13H2,1H3
- InChI Key: DQIHJERERRSCIR-UHFFFAOYSA-N
- SMILES: S(C1C=NC(=CC=1)N(C1C=CC=CC=1)CC)(N1CCOCC1)(=O)=O
Computed Properties
- Exact Mass: 347.13053
- Monoisotopic Mass: 347.13
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 24
- Rotatable Bond Count: 5
- Complexity: 482
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 71.1A^2
- XLogP3: 2
Experimental Properties
- Density: 1.286
- Boiling Point: 540.8°C at 760 mmHg
- Flash Point: 280.8°C
- Refractive Index: 1.607
- PSA: 62.74
N-ethyl-5-(morpholin-4-ylsulfonyl)-N-phenylpyridin-2-amine Related Literature
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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